Lipophilicity (LogP) Comparison: 2-Methoxy-4,4-diphenyl-1,3-dioxolane vs. 4,4-Diphenyl-1,3-dioxolan-2-one
The target compound has a calculated LogP of 2.91 , while the structurally related cyclic carbonate 4,4-diphenyl-1,3-dioxolan-2-one (CAS 95348-48-4) has a calculated LogP of 3.3 [1]. The difference of 0.39 log units indicates the methoxy-dioxolane is less lipophilic, which can affect organic solvent partitioning and membrane permeability in pharmaceutical applications.
| Evidence Dimension | Octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | 2.91 (calculated) |
| Comparator Or Baseline | 4,4-Diphenyl-1,3-dioxolan-2-one: 3.3 (calculated) |
| Quantified Difference | ΔLogP = -0.39 |
| Conditions | In silico prediction, consistent with standard computational models |
Why This Matters
Lower lipophilicity can improve aqueous solubility and reduce logD-driven off-target binding, which is crucial for medicinal chemistry lead optimization.
- [1] Molaid. 4,4-diphenyl-1,3-dioxolan-2-one (CAS 95348-48-4). View Source
